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Compound of Interest

Compound Name: SpdSyn binder-1

Cat. No.: B10803439 Get Quote

Essential Safety and Handling Guide for SpdSyn
Binder-1
Disclaimer: A specific Safety Data Sheet (SDS) for SpdSyn binder-1 (CAS No: 251106-30-6)

was not publicly available at the time of this document's creation. The following guidance is

based on general laboratory safety protocols for handling research-grade chemical compounds

and publicly available data. Researchers, scientists, and drug development professionals must

consult the official SDS provided by the manufacturer or supplier before handling this

substance.

Immediate Safety and Logistical Information
SpdSyn binder-1 is identified as a weak binder to the active site of Plasmodium falciparum

spermidine synthase and is primarily used in malaria research.[1][2][3][4][5] While detailed

hazard information is not available, it is prudent to handle this compound with the care required

for all research chemicals of unknown toxicity.
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Property Value

CAS Number 251106-30-6[1][5]

Chemical Formula C21H22N4O[1]

Molecular Weight 346.43 g/mol [1]

Storage Conditions

Format Storage Temperature Duration

Powder -20°C 2 years[1]

In DMSO 4°C 2 weeks[1]

In DMSO -80°C 6 months[1]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
Given the absence of specific toxicity data, a cautious approach to handling is essential. The

following are general procedural steps for handling SpdSyn binder-1 in a laboratory setting.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to avoid inhalation.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves before use

and dispose of them properly after handling.

Body Protection: Wear a laboratory coat. Ensure it is buttoned to provide full coverage.
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Respiratory Protection: If working outside a fume hood or if aerosolization is possible, a

NIOSH-approved respirator may be necessary.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly and the work

area is clean and uncluttered.

Weighing: If weighing the powder, do so in a chemical fume hood or a ventilated balance

enclosure to minimize inhalation risk.

Solution Preparation: When dissolving the compound, add the solvent to the powder slowly

to avoid splashing.

Avoid Contact: Minimize all contact with the skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn. Do not eat, drink, or smoke in the laboratory.

Disposal Plan
Dispose of SpdSyn binder-1 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Waste Characterization: As the specific hazards are unknown, it is safest to treat waste

containing SpdSyn binder-1 as hazardous chemical waste.

Containerization: Collect waste in a clearly labeled, sealed container. The label should

include the chemical name ("SpdSyn binder-1") and any known hazard information.

Disposal Route: Contact your institution's Environmental Health and Safety (EHS) office for

guidance on the proper disposal procedures for research chemicals. Do not dispose of down

the drain or in the regular trash.

Emergency Procedures
First Aid Measures:
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In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

In case of skin contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

If swallowed: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.

Experimental Workflow and Biological Pathway
General Experimental Workflow for Handling SpdSyn binder-1
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Caption: Standard operational workflow for handling SpdSyn binder-1.
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Signaling Pathway of SpdSyn binder-1
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Caption: Mechanism of action of SpdSyn binder-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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